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Compound of Interest

Compound Name: Abemaciclib metabolite M2-d6

Cat. No.: B12424746 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of

Abemaciclib M2-d6 solutions for research and development purposes. Abemaciclib M2-d6 is

the deuterium-labeled form of Abemaciclib metabolite M2, a potent inhibitor of cyclin-dependent

kinases 4 and 6 (CDK4 and CDK6). It is commonly used as an internal standard in analytical

methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the

quantification of Abemaciclib and its metabolites.

Data Presentation
Table 1: Abemaciclib M2-d6 Powder Storage and
Properties

Parameter Value Reference

Storage Temperature -20°C [1]

Storage Conditions
Sealed, away from moisture

and light
[1][2]

Shipping Condition Blue Ice [1]

Table 2: Abemaciclib M2-d6 Stock Solution Preparation
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Solvent Concentration Reference

Dimethyl Sulfoxide (DMSO) 1 mg/mL [3]

0.01 M Hydrochloric Acid (HCl) 0.5 mg/mL [4]

Table 3: Abemaciclib M2-d6 Stock Solution Storage
Storage
Temperature

Storage Period Storage Conditions Reference

-80°C 6 months

Sealed, away from

moisture and light.

Aliquot to avoid

repeated freeze-thaw

cycles.

[2]

-20°C 1 month

Sealed, away from

moisture and light.

Aliquot to avoid

repeated freeze-thaw

cycles.

[2]

Experimental Protocols
Protocol 1: Preparation of Abemaciclib M2-d6 Stock
Solution (1 mg/mL in DMSO)
Materials:

Abemaciclib M2-d6 powder

Dimethyl Sulfoxide (DMSO), analytical grade

Vortex mixer

Calibrated precision balance

Appropriate personal protective equipment (PPE)
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Procedure:

Allow the vial of Abemaciclib M2-d6 powder to equilibrate to room temperature before

opening to prevent condensation.

Weigh the desired amount of Abemaciclib M2-d6 powder using a calibrated precision

balance.

Add the appropriate volume of DMSO to the powder to achieve a final concentration of 1

mg/mL.

Vortex the solution until the powder is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[2]

Protocol 2: Preparation of Abemaciclib M2-d6 Working
Solution for LC-MS/MS Analysis
Materials:

Abemaciclib M2-d6 stock solution (from Protocol 1)

Methanol (MeOH), LC-MS grade

Calibrated micropipettes

Procedure:

Thaw a single aliquot of the Abemaciclib M2-d6 stock solution.

Perform serial dilutions of the stock solution with methanol to achieve the desired final

concentration for the working solution. The final concentration will depend on the specific

requirements of the LC-MS/MS assay.

For in vivo experiments, it is recommended to prepare fresh working solutions daily.[5]
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Caption: Workflow for the preparation and storage of Abemaciclib M2-d6 solutions.
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Caption: Simplified signaling pathway showing the inhibition of CDK4/6 by Abemaciclib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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